Cas no 2172270-15-2 (1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride
• CAS No: 2172270-15-2
• MF: C₆H₁₁FO₂S
• MW: 166.213744401932
• CID: 6206803
• PubChem ID: 165869869
• Update Time: 2025-10-21

1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride
• 2172270-15-2
• EN300-1450983

• Inchi： 1S/C6H11FO2S/c1-5(10(7,8)9)6(2)3-4-6/h5H,3-4H2,1-2H3
• InChI Key： NXXPWOFONTZYSN-UHFFFAOYSA-N
• SMILES： S(C(C)C1(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 166.04637893g/mol
• Monoisotopic Mass: 166.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride

Recent Advances in the Study of 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride (CAS: 2172270-15-2)

In recent years, the compound 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride (CAS: 2172270-15-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has emerged as a promising candidate for various applications, including covalent inhibitor design, enzyme activity profiling, and drug discovery. Its unique chemical properties, such as its ability to selectively modify active-site residues in enzymes, make it a valuable tool for researchers.

A recent study published in the *Journal of Medicinal Chemistry* explored the potential of 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride as a covalent inhibitor for serine hydrolases. The research team employed a combination of kinetic assays, mass spectrometry, and X-ray crystallography to elucidate the mechanism of action. Their findings demonstrated that the compound exhibits high selectivity and potency against specific serine hydrolases, suggesting its potential as a lead compound for therapeutic development.

Another notable study, featured in *ACS Chemical Biology*, investigated the use of 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride in activity-based protein profiling (ABPP). The researchers utilized this compound to label and identify active serine hydrolases in complex proteomes. The results highlighted its utility in uncovering novel enzyme targets and understanding their roles in disease pathways. This approach could pave the way for the discovery of new biomarkers and drug targets.

In addition to its applications in enzyme inhibition and profiling, 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride has also been explored in the context of drug discovery. A collaborative effort between academic and industrial researchers, as reported in *Nature Chemical Biology*, demonstrated the compound's ability to serve as a versatile warhead in the design of covalent drugs. The study showcased its compatibility with various scaffolds, enabling the development of potent and selective inhibitors for challenging targets.

Despite these promising developments, challenges remain in the optimization and application of 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride. Issues such as off-target reactivity and pharmacokinetic properties need to be addressed to fully realize its potential in therapeutic settings. Ongoing research is focused on refining the compound's selectivity and improving its drug-like properties through structural modifications and formulation strategies.

In conclusion, 1-(1-methylcyclopropyl)ethane-1-sulfonyl fluoride (CAS: 2172270-15-2) represents a valuable tool and a promising candidate in chemical biology and medicinal chemistry. Its applications in covalent inhibition, enzyme profiling, and drug discovery underscore its versatility and potential impact on the field. Future studies will likely continue to explore its mechanisms, optimize its properties, and expand its applications, contributing to advancements in both basic research and therapeutic development.